Cas no 2757084-67-4 ((4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole)

(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole is a chiral oxazoline-phosphine hybrid ligand with significant utility in asymmetric catalysis. Its rigid, well-defined stereochemistry, conferred by the (4R,5S)-diphenyloxazoline and (R)-piperidinylphosphine moieties, enables precise control over enantioselective transformations. The ligand’s bidentate coordination mode, combining a phosphine donor and an oxazoline N-donor, enhances metal complex stability and selectivity in cross-coupling, hydrogenation, and other transition-metal-catalyzed reactions. The diphenyl groups on both the oxazoline and phosphine segments contribute to steric tuning, improving substrate discrimination. This compound is particularly valuable for synthesizing enantiomerically pure pharmaceuticals and fine chemicals, where high stereocontrol is critical. Its air-stable solid form facilitates handling and storage.

(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole structure

2757084-67-4 structure

Product Name:(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole

CAS No:2757084-67-4

MF:C₃₂H₃₁N₂OP

MW:490.575108766556

CID:5085915

PubChem ID:162394370

Update Time:2026-03-02

(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

- F75767
- (4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole
- (2R)-2-[(4R,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]-1-(diphenylphosphanyl)piperidine
- 2757084-67-4
- [(2R)-2-[(4R,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]-diphenylphosphane
- Inchi： 1S/C32H31N2OP/c1-5-15-25(16-6-1)30-31(26-17-7-2-8-18-26)35-32(33-30)29-23-13-14-24-34(29)36(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22,29-31H,13-14,23-24H2/t29-,30-,31+/m1/s1
- InChI Key： IRYXEIDYJWFGAJ-OLUZHXLYSA-N
- SMILES： N1(P(C2=CC=CC=C2)C2=CC=CC=C2)CCCC[C@@H]1C1=N[C@H](C2=CC=CC=C2)[C@H](C2=CC=CC=C2)O1

Computed Properties

Exact Mass: 490.21740061g/mol
Monoisotopic Mass: 490.21740061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 36
Rotatable Bond Count: 6
Complexity: 685
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7
Topological Polar Surface Area: 24.8Å²

(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1494070-50mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	50mg	$122.00	2022-05-17
Ambeed	A1494070-100mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	100mg	$66.0	2025-03-18
Ambeed	A1494070-250mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	250mg	$152.0	2025-03-18
Ambeed	A1494070-1g	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	1g	$455.0	2025-03-18
eNovation Chemicals LLC	Y1247344-100mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	100mg	$150	2024-06-05
eNovation Chemicals LLC	Y1247344-250mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	250mg	$255	2024-06-05
eNovation Chemicals LLC	Y1247344-1g	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	1g	$705	2024-06-05
eNovation Chemicals LLC	Y1247344-250mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	250mg	$190	2025-02-18
Aaron	AR01XCW4-100mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	100mg	$105.00	2023-12-14
Aaron	AR01XCW4-250mg	(4R,5S)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	2757084-67-4	97%	250mg	$177.00	2025-02-12